Cas no 1805118-23-3 (2-(Aminomethyl)-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805118-23-3
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4922629
• Update Time: 2025-06-14

2-(Aminomethyl)-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H7F3N2/c8-6-4(7(9)10)1-2-12-5(6)3-11/h1-2,7H,3,11H2
• InChI Key： FXBJUEOPSGIBJH-UHFFFAOYSA-N
• SMILES： FC1C(CN)=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoropyridine

Comprehensive Overview of 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1805118-23-3)

2-(Aminomethyl)-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1805118-23-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its versatility and relevance in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's fluoropyridine core is a hotspot in modern medicinal chemistry, as fluorination often enhances metabolic stability and bioavailability. With the growing demand for fluorinated building blocks, 1805118-23-3 has garnered attention in high-throughput screening and combinatorial chemistry. Its applications extend to materials science, where fluorinated compounds are prized for their thermal stability and electronic properties. Recent studies highlight its role in optimizing small-molecule therapeutics, aligning with trends in personalized medicine and targeted drug delivery.

From a synthetic perspective, 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoropyridine offers a robust platform for further functionalization. The aminomethyl group facilitates conjugation with carboxylic acids or carbonyl compounds, enabling the creation of amide or imine linkages. This reactivity is critical for designing proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in degrading disease-causing proteins. Additionally, the difluoromethyl moiety is a bioisostere for hydroxyl or carbonyl groups, improving pharmacokinetic profiles in drug candidates.

Environmental and regulatory considerations are also pivotal. The compound's fluorine atoms contribute to its persistence, necessitating studies on green chemistry approaches for its synthesis and degradation. Innovations like catalytic fluorination and flow chemistry are being explored to minimize waste and energy consumption. As sustainability becomes a priority, 1805118-23-3 exemplifies the balance between efficacy and eco-friendliness in chemical design.

Market trends indicate rising demand for fluorinated intermediates like 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoropyridine, driven by advancements in bioconjugation techniques and click chemistry. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in creating complex architectures. Analysts project growth in its adoption for next-generation agrochemicals, where fluorine's role in pest resistance management is unparalleled.

In summary, CAS No. 1805118-23-3 represents a convergence of innovation and practicality. Its multifaceted applications—from drug discovery to material science—underscore its importance in contemporary research. As industries prioritize efficient synthesis and sustainable practices, this compound is poised to remain a cornerstone in the development of high-value chemical entities.